Cas no 1443425-02-2 (2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride)

• Product Name: 2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride
• CAS No: 1443425-02-2
• MF: C₁₅H₂₃ClN₂O
• MW: 282.808923006058
• CID: 4599991
• Update Time: 2025-05-20

2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride

• Inchi： 1S/C15H22N2O.ClH/c1-12-8-13(2)15(11-18)9-14(12)10-17-6-4-16(3)5-7-17;/h8-9,11H,4-7,10H2,1-3H3;1H
• SMILES： C(N1CCN(C)CC1)C1C(=CC(C)=C(C=O)C=1)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Additional information on 2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride

Introduction to 2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride (CAS No. 1443425-02-2)

2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1443425-02-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the benzaldehyde derivatives class, characterized by its structural complexity and potential biological activities. The presence of a piperazine moiety in its molecular structure enhances its pharmacological relevance, making it a subject of extensive interest in drug discovery and development.

The molecular structure of 2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride consists of a benzene ring substituted with two methyl groups at the 2nd and 4th positions, and a 4-methylpiperazine group attached to the 5th position via a methylmethylene bridge. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The dihydrochloride salt form enhances the compound's solubility and stability, making it more suitable for various pharmaceutical applications.

In recent years, there has been growing interest in benzaldehyde derivatives due to their diverse biological activities. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The piperazine moiety in 2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride is particularly noteworthy, as piperazine derivatives are well-known for their ability to modulate neurotransmitter systems. This property makes the compound a potential candidate for the development of novel therapeutics targeting neurological disorders.

Recent studies have highlighted the pharmacological potential of 2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride in the context of central nervous system (CNS) disorders. Research indicates that this compound may interact with serotonin and dopamine receptors, which are key players in regulating mood, cognition, and motor function. The ability to modulate these receptors could make it a valuable asset in the treatment of conditions such as depression, anxiety, and Parkinson's disease. Furthermore, its structural similarity to known pharmacologically active compounds suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

The synthesis of 2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperazine group into the benzaldehyde framework is a critical step that necessitates careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling reactions, have been employed to enhance the efficiency of this process. These techniques not only improve the synthetic route but also minimize unwanted byproducts, ensuring a higher quality final product.

The pharmacokinetic properties of 2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride are also subjects of considerable interest. Studies have shown that this compound exhibits moderate oral bioavailability and a reasonable half-life in vivo. These characteristics are favorable for drug development, as they suggest that the compound can be administered orally with consistent therapeutic effects. Additionally, its solubility profile in hydrophilic environments enhances its formulation potential for various delivery systems.

In vitro studies have demonstrated that 2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride possesses significant anti-inflammatory properties. The compound has been shown to inhibit key pro-inflammatory cytokines such as TNF-alpha and IL-beta in cell culture models. This effect is attributed to its ability to modulate intracellular signaling pathways involved in inflammation. The identification of these mechanisms provides a rationale for further investigation into its potential use as an anti-inflammatory agent.

The safety profile of 2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride is another critical aspect that has been evaluated through preclinical studies. Initial toxicity assays have revealed that the compound is well-tolerated at moderate doses with minimal adverse effects. However, further extensive studies are necessary to fully understand its safety profile and long-term effects. These studies will provide essential data for regulatory submissions and clinical trials.

The potential applications of 2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride extend beyond CNS disorders and inflammation. Emerging research suggests that this compound may also exhibit anticancer properties by inhibiting key enzymes involved in tumor growth and progression. Additionally, its interaction with bacterial enzymes has prompted investigations into its antimicrobial potential. These findings underscore the broad therapeutic scope of this benzaldehyde derivative.

The role of computational chemistry in understanding the behavior of 2,4-dimethyl-5-[(4-methyl-1-piperazinyl)methyl]benzaldehyde dihydrochloride cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities and mechanism-of-action hypotheses that can guide experimental design and optimization efforts.

Future directions in research on 2,4-dimethyI - 5 - [( 4 - methyl - 1 - piperazInyl ) methyl ] ben zal dehy dr och lor ide CAS No . 1443425 -02 - 2 include exploring novel synthetic routes that enhance yield and reduce environmental impact through green chemistry principles . Additionally , investigating derivative compounds with modified structures could lead To new therapeutic agents With enhanced efficacy And reduced side effects . p > < p > In conclusion , 2 , 4 - dim eth yl - 5 - [ ( 4 - me t h y l - 1 - p i pe r az i n y l ) m e t h y l ] b en zal de hy dr och lor ide CAS No . 1443425 -02 - 2 represents A prom ising compoun d In pharma ceutical research With significant b i ological activity And therapeutic po tential . Its unique structure And pharmacological properties make It A valuable subject For further study And development Into novel therapeuti c s . As re search continues To unravel Its mechanisms Of action And therapeutic bene fits , This com pound holds great promise For improving patient care And treatment outcomes . p >